4-methoxy-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[4-(6-methylpyridazin-3-yl)oxyphenyl]benzenesulfonamide
• InChI: InChI=1S/C18H17N3O4S/c1-13-3-12-18(20-19-13)25-16-6-4-14(5-7-16)21-26(22,23)17-10-8-15(24-2)9-11-17/h3-12,21H,1-2H3
• InChI Key: JOFJIEHOQNPDPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H17N3O4S
• Molecular Weight: 371.4 g/mol

Description

4-methoxy-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzenesulfonamide is a useful research compound. Its molecular formula is C18H17N3O4S and its molecular weight is 371.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 371.09397721 g/mol and the complexity rating of the compound is 523. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Photodynamic Therapy Applications

• Zinc Phthalocyanine Derivatives : Studies have synthesized and characterized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them useful for Type II photodynamic therapy mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

• Sulfonamide and Schiff Base Hybrids : Novel Schiff bases of 4-chloro-N-[2-(hydrazinocarbonyl) phenyl]benzenesulfonamide were synthesized and exhibited significant enzyme inhibition against AChE and BChE enzymes, with promising antioxidant potential. These findings suggest potential for development in anticancer applications (Kausar et al., 2019).
• Microwave-Assisted Synthesis for Anticancer Activity : Microwave-assisted synthesis of benzenesulfonohydrazide and benzenesulfonamide cyclic imide hybrids showed good yields and some compounds exhibited significant anticancer activity against various human cancer cell lines (Kumar et al., 2015).

Enzyme Inhibition and Biological Activities

• Carbonic Anhydrase Inhibitors : Research into 4-(2-substituted hydrazinyl)benzenesulfonamides has identified compounds with potent inhibitory effects against human cytosolic isoforms hCA I and II, highlighting their potential for therapeutic applications (Gul et al., 2016).

Material Science and Catalysis

• Palladium Aryl Sulfonate Phosphine Catalysts : The development of palladium-based catalysts involving benzenesulfonamide derivatives has been explored for the copolymerization of acrylates with ethene, showing the potential for high molecular weight polymer formation (Skupov et al., 2007).